Cas no 746658-74-2 (1-tert-butoxycarbonyl-2-methyl-piperidine-2-carboxylic acid)
1-tert-Butoxycarbonyl-2-methyl-piperidine-2-carboxylic acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group and a methyl-substituted piperidine ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in peptide chemistry and pharmaceutical research. The Boc group provides selective deprotection under mild acidic conditions, ensuring compatibility with sensitive functional groups. The methyl substitution at the 2-position enhances steric control, influencing conformational stability in synthetic applications. Its carboxylic acid moiety allows for further functionalization, making it a versatile building block for complex molecular architectures. The compound is valued for its stability, ease of handling, and utility in constructing chiral scaffolds.
746658-74-2 structure
Product Name:1-tert-butoxycarbonyl-2-methyl-piperidine-2-carboxylic acid
CAS No:746658-74-2
MF:C12H21NO4
MW:243.29944396019
MDL:MFCD09910215
CID:560921
PubChem ID:42614787
Update Time:2025-10-28
1-tert-butoxycarbonyl-2-methyl-piperidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(tert-Butoxycarbonyl)-2-methylpiperidine-2-carboxylic acid
- 1,2-Piperidinedicarboxylicacid, 2-methyl-, 1-(1,1-dimethylethyl) ester
- 1-Boc-2-methylpipecolinic acid
- 2-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid
- 2-Methyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester
- 1-Boc-2-methyl-2-piperidinecarboxylic acid
- 1-[(tert-butoxy)carbonyl]-2-methylpiperidine-2-carboxylic acid
- BDAXXVZMKUJADB-UHFFFAOYSA-N
- 1606AC
- SB13884
- RP2
- 1-tert-butoxycarbonyl-2-methyl-piperidine-2-carboxylic acid
- (rac)-2-methyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester
- EN300-129692
- SY096886
- (+/-)-1-tert-butoxycarbonyl-2-methylpiperidine-2-carboxylic acid
- CS-M0416
- MFCD18207177
- A915635
- SCHEMBL705581
- DTXSID60655212
- J-504344
- 1-(tert-Butoxycarbonyl)-2-methylpiperidine-2-carboxylicacid
- AKOS004910668
- 746658-74-2
- (S)-1-Boc-2-methylpiperidine-2-carboxylic Acid
- SY270306
- CCG-211590
- DS-16829
- MFCD09910215
- BB 0262587
- 1,2-Piperidinedicarboxylic acid, 2-methyl-, 1-(1,1-dimethylethyl) ester
- ALBB-026732
-
- MDL： MFCD09910215
- Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(16)13-8-6-5-7-12(13,4)9(14)15/h5-8H2,1-4H3,(H,14,15)
- InChI Key： BDAXXVZMKUJADB-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCCCC1(C(=O)O)C)=O
Computed Properties
- Exact Mass: 243.14700
- Monoisotopic Mass: 243.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 66.8
Experimental Properties
- Color/Form: Yellow to Brown Solid
- Density: 1.129
- Boiling Point: 354.3°C at 760 mmHg
- Flash Point: 168.1°C
- Refractive Index: 1.489
- PSA: 66.84000
- LogP: 2.18860
1-tert-butoxycarbonyl-2-methyl-piperidine-2-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P301+P312+P330
- Safety Instruction： H303+H313+H333
- Storage Condition：Room temperature
1-tert-butoxycarbonyl-2-methyl-piperidine-2-carboxylic acid Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-tert-butoxycarbonyl-2-methyl-piperidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129005730-1g |
1-(tert-Butoxycarbonyl)-2-methylpiperidine-2-carboxylic acid |
746658-74-2 | 97% | 1g |
$377.74 | 2023-09-01 | |
| Alichem | A129005730-5g |
1-(tert-Butoxycarbonyl)-2-methylpiperidine-2-carboxylic acid |
746658-74-2 | 97% | 5g |
$573.34 | 2023-09-01 | |
| Alichem | A129005730-10g |
1-(tert-Butoxycarbonyl)-2-methylpiperidine-2-carboxylic acid |
746658-74-2 | 97% | 10g |
$836.34 | 2023-09-01 | |
| Fluorochem | 037056-250mg |
1-Boc-2-methylpipecolinic acid |
746658-74-2 | 97% | 250mg |
￡15.00 | 2022-02-28 | |
| Fluorochem | 037056-1g |
1-Boc-2-methylpipecolinic acid |
746658-74-2 | 97% | 1g |
￡36.00 | 2022-02-28 | |
| Fluorochem | 037056-5g |
1-Boc-2-methylpipecolinic acid |
746658-74-2 | 97% | 5g |
￡106.00 | 2022-02-28 | |
| Fluorochem | 037056-10g |
1-Boc-2-methylpipecolinic acid |
746658-74-2 | 97% | 10g |
￡173.00 | 2022-02-28 | |
| AstaTech | 55956-1/G |
1-BOC-2-METHYLPIPECOLINIC ACID |
746658-74-2 | 97% | 1g |
$57 | 2023-09-17 | |
| AstaTech | 55956-5/G |
1-BOC-2-METHYLPIPECOLINIC ACID |
746658-74-2 | 97% | 5g |
$199 | 2023-09-17 | |
| AstaTech | 55956-10/G |
1-BOC-2-METHYLPIPECOLINIC ACID |
746658-74-2 | 97% | 10/G |
$459 | 2022-06-02 |
1-tert-butoxycarbonyl-2-methyl-piperidine-2-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:746658-74-2)1-tert-butoxycarbonyl-2-methyl-piperidine-2-carboxylic acid
Order Number:A915635
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:56
Price ($):174.0
Email:sales@amadischem.com
1-tert-butoxycarbonyl-2-methyl-piperidine-2-carboxylic acid Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:746658-74-2)1-tert-butoxycarbonyl-2-methyl-piperidine-2-carboxylic acid
Purity:99%
Quantity:5g
Price ($):174.0